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Compound of Interest

Compound Name: 4-amino-2,6-dihydroxypyrimidine

Cat. No.: B1141700

Essential Safety and Handling Guide for 4-
amino-2,6-dihydroxypyrimidine

Chemical Identifier:

« Name: 4-amino-2,6-dihydroxypyrimidine

« Synonyms: 6-Aminouracil, 6-Amino-2,4-pyrimidinediol[1]

« CAS Number: 873-83-6[1]

Hazard Summary: 4-amino-2,6-dihydroxypyrimidine is considered hazardous. It is harmful if
swallowed, causes skin irritation, and causes serious eye irritation.[1] It may also cause
respiratory irritation.[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety
when handling 4-amino-2,6-dihydroxypyrimidine. The following table summarizes the
recommended PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[2][3]

Protects eyes and face from
splashes and airborne

particles.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).[2][3] Consider
double-gloving.[3][4]

Prevents skin contact and

absorption of the chemical.[3]

Body Protection

A lab coat or chemical-

resistant coveralls.[2][3]

Provides a barrier against
accidental spills and
contamination of personal
clothing.[3]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 dust mask) may be
necessary if working in a
poorly ventilated area or when
dust may be generated.[2][3]

Protects the respiratory system

from inhalation of harmful dust.

[3]

Foot Protection

Closed-toe shoes, preferably

chemical-resistant footwear.[3]

[5]

Protects feet from spills.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 4-amino-2,6-dihydroxypyrimidine.

1. Preparation:

o Ensure that an eyewash station and safety shower are close to the workstation.[1]

o Ensure adequate ventilation, preferably a chemical fume hood, is operational.[2][3]

e Put on all required personal protective equipment as detailed in the PPE table.[3]

2. Handling:
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Perform all manipulations of the solid compound, including weighing and transferring, within
a certified chemical fume hood to minimize inhalation exposure.[3]

Avoid generating dust.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[1]

. Post-Handling & Cleanup:

Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Segregate all waste containing 4-amino-2,6-dihydroxypyrimidine for proper disposal.[3]

Remove and wash contaminated clothing before reuse.[2]
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Workflow for Safe Handling of 4-amino-2,6-dihydroxypyrimidine

1. Preparation

Verify fume hood operation

:

Don Personal Protective Equipment (PPE)

:

Ensure emergency equipment is accessible

2. Handling
Y

Weigh and transfer chemical inside fume hood

:

Minimize dust generation

:

Avoid contact and inhalation

3. Post-Handling
4

Decontaminate work surfaces and equipment

:

Segregate and label waste

;

Remove and store PPE correctly

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-amino-2,6-dihydroxypyrimidine.
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Disposal Plan

Proper disposal of 4-amino-2,6-dihydroxypyrimidine and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Storage:

e Solid Waste: Collect any unused or contaminated solid 4-amino-2,6-dihydroxypyrimidine
in a clearly labeled, sealed container for hazardous waste.[3]

o Contaminated Materials: Any items such as gloves, weigh boats, or paper towels that are
contaminated with the chemical should be disposed of as hazardous waste.[3]

e Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be
collected in a labeled hazardous waste container.

2. Labeling and Storage:

o Use a designated, properly labeled, and sealed container for the waste. The container
should be in good condition and compatible with the chemical.[3]

o Clearly label the waste container with "Hazardous Waste," the full chemical name "4-amino-
2,6-dihydroxypyrimidine,” and any relevant hazard symbols.[3]

o Store the waste in a designated hazardous waste storage area with secondary containment.

[3]
3. Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department for collection
and disposal of the hazardous waste.[3]

o Complete all necessary waste disposal forms as required by your institution and local
regulations.[3]
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Disposal Plan for 4-amino-2,6-dihydroxypyrimidine

1. Waste Segregation

Solid Waste (Unused chemical, contaminated solids) Liquid Waste (Solutions containing the chemical)

2. Containment & Labelingv

Use designated, sealed, and compatible containers

Label with 'Hazardous Waste' and chemical name

3. Storage

Store in a designated hazardous waste area

Utilize secondary containment

4. Final Disposal

Contact Environmental Health & Safety (EHS)

:

Complete required waste disposal documentation

Click to download full resolution via product page

Caption: Disposal plan for 4-amino-2,6-dihydroxypyrimidine waste.
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Accidental Release Measures

In the event of a spill, follow these procedures immediately:

o Evacuate: Evacuate personnel from the immediate area.[5]
o Ventilate: Ensure adequate ventilation.

» Containment: Prevent the chemical from entering drains.[5]

e Cleanup:

[¢]

Wear appropriate PPE as detailed above.

[¢]

For solid spills, sweep up the material and place it in a suitable, sealed container for
disposal.[2]

[e]

Avoid generating dusty conditions.[2]

o

Wash the spill area thoroughly.
First Aid Measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink afterwards plenty of
water. Get medical attention if symptoms occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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